Cas no 178861-08-0 (Benzoic acid, 4-[[7-(trifluoromethyl)-3H-phenothiazin-3-ylidene]amino]-,methyl ester)
178861-08-0 structure
Product Name:Benzoic acid, 4-[[7-(trifluoromethyl)-3H-phenothiazin-3-ylidene]amino]-,methyl ester
CAS No:178861-08-0
MF:C21H13F3N2O2S
MW:414.400334119797
CID:1366692
Update Time:2024-08-16
Benzoic acid, 4-[[7-(trifluoromethyl)-3H-phenothiazin-3-ylidene]amino]-,methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[[7-(trifluoromethyl)-3H-phenothiazin-3-ylidene]amino]-,methyl ester
- Benzoic acid, 4-[[7-(trifluoromethyl)-3H-phenothiazin-3-ylidene]amino]-, methyl ester
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- Inchi: 1S/C21H13F3N2O2S/c1-28-20(27)12-2-5-14(6-3-12)25-15-7-9-17-19(11-15)29-18-10-13(21(22,23)24)4-8-16(18)26-17/h2-11H,1H3
- InChI Key: PVRXNRKXBOMYKP-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(N=C2C=C3C(C=C2)=NC2=C(C=C(C(F)(F)F)C=C2)S3)C=C1
Computed Properties
- Exact Mass: 414.06509
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 474.8±45.0 °C(Predicted)
- PSA: 51.02
- pka: 0.00±0.20(Predicted)
Benzoic acid, 4-[[7-(trifluoromethyl)-3H-phenothiazin-3-ylidene]amino]-,methyl ester Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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